4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine
Overview
Description
4-(Dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine (DEPP) is an organic compound that has been studied extensively in recent years due to its potential applications in various scientific research fields. This compound has been found to have a variety of biochemical and physiological effects, and has been used in laboratory experiments to study a wide range of topics.
Scientific Research Applications
4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine has been studied extensively in recent years due to its potential applications in various scientific research fields. It has been used in laboratory experiments to study topics such as enzyme kinetics, protein folding, and drug delivery. It has also been used as a fluorescent probe for the detection of nucleic acids, and as a substrate for the study of enzymes involved in the metabolism of drugs.
Mechanism of Action
The mechanism of action of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine is not yet fully understood. However, it is believed that 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine binds to the enzyme active site and inhibits the enzyme's activity. This inhibition is thought to be due to the presence of the dimethylphosphoryl group, which blocks the enzyme's active site. Additionally, it is believed that the pyrazole ring of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine may act as a chelator, binding to the metal ions present in the enzyme active site and preventing them from catalyzing the reaction.
Biochemical and Physiological Effects
4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. Additionally, it has been found to inhibit the activity of several other enzymes, such as proteases and phosphatases. Furthermore, 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine has several advantages for use in laboratory experiments. Firstly, it is relatively easy to synthesize, and is available in a high purity. Secondly, it is relatively stable, and has a long shelf life. Finally, it is relatively non-toxic. However, there are some limitations to using 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine in laboratory experiments. Firstly, it is not very soluble in water, which can limit its use in some experiments. Secondly, it can be difficult to remove from the reaction mixture, which can lead to contamination of other samples.
Future Directions
The potential applications of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine are still being explored, and there are many possible future directions for research. These include the use of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine as a drug delivery system, the development of new enzymes that can be inhibited by 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine, the use of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine as a fluorescent probe for the detection of nucleic acids, and the use of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine as a substrate for the study of enzymes involved in the metabolism of drugs. Additionally, further research could be conducted into the biochemical and physiological effects of 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine, as well as the mechanism of action.
Synthesis Methods
4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine can be synthesized using a variety of methods, including the reaction of dimethylphosphite and ethyl pyrazole-5-carboxylate, followed by a catalytic hydrogenation. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around 150°C. The reaction is usually completed within 2-3 hours, and yields a product with a purity of >90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine involves the reaction of 1-ethyl-5-hydroxypyrazole with dimethylphosphoryl chloride followed by reduction of the resulting intermediate.", "Starting Materials": [ "1-ethyl-5-hydroxypyrazole", "dimethylphosphoryl chloride", "sodium borohydride", "methanol", "chloroform" ], "Reaction": [ "Step 1: Dissolve 1-ethyl-5-hydroxypyrazole in chloroform and add dimethylphosphoryl chloride dropwise with stirring.", "Step 2: Allow the reaction mixture to stir at room temperature for 24 hours.", "Step 3: Add methanol to the reaction mixture and evaporate the solvent under reduced pressure.", "Step 4: Dissolve the resulting intermediate in methanol and add sodium borohydride with stirring.", "Step 5: Allow the reaction mixture to stir at room temperature for 24 hours.", "Step 6: Acidify the reaction mixture with hydrochloric acid and extract the product with chloroform.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the final product, 4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine." ] } | |
CAS RN |
2731006-93-0 |
Product Name |
4-(dimethylphosphoryl)-1-ethyl-1H-pyrazol-5-amine |
Molecular Formula |
C7H14N3OP |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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